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Compound of Interest

Compound Name: Isobutyl phenylacetate

Cat. No.: B089437

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the core physicochemical properties of
isobutyl phenylacetate, an aromatic ester valued for its applications in the fragrance, flavor,
and pharmaceutical industries.[1][2] The information is presented to support research and
development activities, offering detailed data, experimental methodologies, and process
visualizations.

Chemical Identity and Structure
o |[UPAC Name: 2-methylpropyl 2-phenylacetate

e Synonyms: Isobutyl 2-phenylacetate, Benzeneacetic acid, 2-methylpropyl ester, Phenylacetic
acid, isobutyl ester[3][4]

e CAS Number: 102-13-6[5]
o FEMA Number: 2210[5]
e Molecular Formula: C12H1602[1][5]

e Molecular Weight: 192.25 g/mol [1][4]
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e Chemical Structure:

o SMILES: CC(C)COC(=0)CC1=CC=CC=C1[3][4]

o InChl Key: RIASFPFZACBKBE-UHFFFAOYSA-N[3]

Quantitative Physicochemical Data

The key physicochemical properties of isobutyl phenylacetate are summarized in the table

below. These values have been compiled from various sources to provide a comparative

reference.

Property

Value

Conditions

Reference(s)

Physical Description

Colorless to pale

yellow liquid

Room Temperature

[113][6]

Sweet, honey, floral,

Odor Profile [21[31[5]
musky, rose
Boiling Point 247 - 253 °C @ 760 mm Hg [L][21[3][4]16]
Density 0.980 - 0.990 g/mL @ 20-25 °C (2131516171
Refractive Index (n_D) 1.486 - 1.488 @ 20 °C [11[31[5]
Flash Point 113-116 °C Closed Cup [5][6]
Vapor Pressure 0.0107 hPa @ 20 °C (estimated) [4]
logP (o/w) 3.2 [4]18]
Water Solubility 93 mg/L @ 20 °C [31141[8]
Solubility in Ethanol 663.2 g/L @ 25 °C [4]
Soluble in most fixed
oils and organic
o solvents; insoluble in
Other Solubilities [21[3][6]
glycerol and
propylene glycol.[2][3]
[6]
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Experimental Protocols

Detailed methodologies for determining key physicochemical properties and for the synthesis
of isobutyl phenylacetate are outlined below.

Synthesis via Fischer Esterification

Isobutyl phenylacetate is commonly prepared by the acid-catalyzed esterification of
phenylacetic acid with isobutyl alcohol.[2]

Materials:

Phenylacetic acid

* |sobutyl alcohol

o Concentrated sulfuric acid (catalyst)

o Saturated sodium bicarbonate solution
e Anhydrous magnesium sulfate

o Apparatus: Round-bottomed flask, reflux condenser, heating mantle, separatory funnel,
distillation setup.

Procedure:

Combine equimolar amounts of phenylacetic acid and a slight excess of isobutyl alcohol in a
round-bottomed flask.

e Slowly add a catalytic amount of concentrated sulfuric acid while swirling.

o Attach a reflux condenser and heat the mixture to reflux for several hours to drive the
reaction to completion.[9]

 After cooling, transfer the mixture to a separatory funnel and wash with water to remove
excess alcohol and sulfuric acid.
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e Neutralize any remaining acid by washing with a saturated sodium bicarbonate solution until
effervescence ceases.

» Wash again with water and then with brine to remove residual salts.
o Separate the organic layer and dry it over anhydrous magnesium sulfate.
« Filter to remove the drying agent.

» Purify the crude ester by fractional distillation under reduced pressure to obtain pure
isobutyl phenylacetate.[9][10]

Boiling Point Determination (Capillary Method)

The boiling point is determined using the Thiele tube or a similar micro boiling point apparatus.
[11]

Materials:
» Isobutyl phenylacetate sample

Small test tube or Durham tube

Capillary tube (sealed at one end)

Thermometer

Heating apparatus (Thiele tube with high-boiling oil, or a sand bath)[11]
Procedure:

o Attach a small test tube containing 0.5-1 mL of isobutyl phenylacetate to a thermometer
using a rubber band.

o Place a capillary tube, with its open end downwards, into the liquid sample.[11]

e Immerse the assembly into a Thiele tube filled with mineral oil, ensuring the sample is below
the oil level.
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e Heat the side arm of the Thiele tube gently and uniformly.[11]

e As the temperature rises, air trapped in the capillary tube will escape. Upon reaching the
boiling point, a rapid and continuous stream of bubbles will emerge from the capillary tip.[11]
[12]

e Remove the heat source and allow the apparatus to cool slowly.

e The boiling point is the temperature at which the bubbling stops and the liquid is drawn back
into the capillary tube.[11][13] Record this temperature.

Refractive Index Measurement

The refractive index is a measure of how light propagates through the substance and is a key
indicator of purity. It is measured using an Abbe refractometer.

Materials:

Isobutyl phenylacetate sample

Abbe refractometer

Constant temperature water bath (e.g., at 20°C)

Dropper

Soft tissue paper and ethanol or acetone for cleaning

Procedure:

Calibrate the refractometer using a standard liquid with a known refractive index (e.g.,
distilled water).

Ensure the prism surface is clean and dry.

Using a dropper, apply 2-3 drops of the isobutyl phenylacetate sample onto the surface of
the lower prism.

Close the prisms firmly. The liquid should spread to form a thin, uniform film.

© 2025 BenchChem. All rights reserved. 5/11 Tech Support


https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_Lab_Techniques_(Nichols)/06%3A_Miscellaneous_Techniques/6.02%3A_Boiling_Point/6.2B%3A_Step-by-Step_Procedures_for_Boiling_Point_Determination
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_Lab_Techniques_(Nichols)/06%3A_Miscellaneous_Techniques/6.02%3A_Boiling_Point/6.2B%3A_Step-by-Step_Procedures_for_Boiling_Point_Determination
https://www.scribd.com/document/365705004/Boiling-Point-Determination-Repaired
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_Lab_Techniques_(Nichols)/06%3A_Miscellaneous_Techniques/6.02%3A_Boiling_Point/6.2B%3A_Step-by-Step_Procedures_for_Boiling_Point_Determination
https://www.uomustansiriyah.edu.iq/media/lectures/6/6_2021_09_19!09_01_35_PM.pdf
https://www.benchchem.com/product/b089437?utm_src=pdf-body
https://www.benchchem.com/product/b089437?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b089437?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

e Allow a few moments for the sample to reach thermal equilibrium with the instrument, which
is maintained at a constant temperature (typically 20°C) by the circulating water bath.

o Look through the eyepiece and turn the adjustment knob until the boundary line (the line
separating the light and dark fields) becomes sharp and clear.

o Adjust the compensator to remove any color fringes from the boundary line.
» Align the sharp boundary line precisely with the crosshairs in the eyepiece.
o Read the refractive index value from the instrument's scale.

Visualized Workflows

The following diagrams, generated using Graphviz, illustrate key experimental and logical
workflows related to isobutyl phenylacetate.
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Caption: Synthesis workflow for isobutyl phenylacetate via Fischer esterification.
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Caption: Workflow for boiling point determination using the capillary tube method.
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Caption: Standard workflow for measuring refractive index with an Abbe refractometer.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 11/11 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b089437?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b089437?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

